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6-O-Nicotinoylbarbatin C 6-O-Nicotinoylbarbatin C
Brand Name: Vulcanchem
CAS No.: 1015776-92-7
VCID: VC0022745
InChI: InChI=1S/C26H31NO6/c1-16-7-5-9-19-24(2,11-10-17-13-20(28)32-15-17)26(4,31)21(29)22(25(16,19)3)33-23(30)18-8-6-12-27-14-18/h6-8,10-14,19,21-22,29,31H,5,9,15H2,1-4H3/b11-10+/t19-,21+,22+,24-,25+,26+/m1/s1
SMILES: CC1=CCCC2C1(C(C(C(C2(C)C=CC3=CC(=O)OC3)(C)O)O)OC(=O)C4=CN=CC=C4)C
Molecular Formula: C26H31NO6
Molecular Weight: 453.535

6-O-Nicotinoylbarbatin C

CAS No.: 1015776-92-7

Reference Standards

VCID: VC0022745

Molecular Formula: C26H31NO6

Molecular Weight: 453.535

6-O-Nicotinoylbarbatin C - 1015776-92-7

CAS No. 1015776-92-7
Product Name 6-O-Nicotinoylbarbatin C
Molecular Formula C26H31NO6
Molecular Weight 453.535
IUPAC Name [(1R,2S,3R,4R,4aS,8aR)-2,3-dihydroxy-3,4,8,8a-tetramethyl-4-[(E)-2-(5-oxo-2H-furan-3-yl)ethenyl]-2,4a,5,6-tetrahydro-1H-naphthalen-1-yl] pyridine-3-carboxylate
Standard InChI InChI=1S/C26H31NO6/c1-16-7-5-9-19-24(2,11-10-17-13-20(28)32-15-17)26(4,31)21(29)22(25(16,19)3)33-23(30)18-8-6-12-27-14-18/h6-8,10-14,19,21-22,29,31H,5,9,15H2,1-4H3/b11-10+/t19-,21+,22+,24-,25+,26+/m1/s1
Standard InChIKey BWDKUBKSGGMGOD-GLTZHHDWSA-N
SMILES CC1=CCCC2C1(C(C(C(C2(C)C=CC3=CC(=O)OC3)(C)O)O)OC(=O)C4=CN=CC=C4)C
Appearance Oil
Last Modified Aug 20 2021
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